Cas no 49710-99-8 (1-(2-Hydroxy-5-methoxyphenyl)-1-propanone)

• Product Name: 1-(2-Hydroxy-5-methoxyphenyl)-1-propanone
• CAS No: 49710-99-8
• MF: C₁₀H₁₂O₃
• MW: 180.200483322144
• CID: 331815
• PubChem ID: 198254
• Update Time: 2025-04-19

1-(2-Hydroxy-5-methoxyphenyl)-1-propanone Chemical and Physical Properties

Names and Identifiers

• 1-Propanone,1-(2-hydroxy-5-methoxyphenyl)-
• 1-(2-hydroxy-5-methoxyphenyl)propan-1-one
• 2'-hydroxy-5'-methoxypropiophenone
• EINECS 256-440-0
• Propiophenone,2'-hydroxy-5'-methoxy
• MLDZAGGFWSAWHF-UHFFFAOYSA-N
• DTXSID00197989
• AKOS000299376
• 49710-99-8
• Propiophenone, 2'-hydroxy-5'-methoxy-
• BRN 1944126
• NS00031943
• CS-0357663
• 1-(2-Hydroxy-5-methoxyphenyl)-1-propanone
• 1-Propanone, 1-(2-hydroxy-5-methoxyphenyl)-
• 2-Hydroxy-5'-methoxypropiophenone
• SCHEMBL8665984

• Inchi： 1S/C10H12O3/c1-3-9(11)8-6-7(13-2)4-5-10(8)12/h4-6,12H,3H2,1-2H3
• InChI Key： MLDZAGGFWSAWHF-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(=C1)C(CC)=O)O

Computed Properties

• Exact Mass: 180.07900
• Monoisotopic Mass: 180.079
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 179
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.126
• Boiling Point: 287.3°Cat760mmHg
• Flash Point: 110.7°C
• Refractive Index: 1.531
• PSA: 46.53000
• LogP: 1.99350

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones